Cas no 6217-59-0 (N-[2-(dimethylamino)ethyl]-4-iodobenzamide)

N-[2-(dimethylamino)ethyl]-4-iodobenzamide structure
6217-59-0 structure
Product Name:N-[2-(dimethylamino)ethyl]-4-iodobenzamide
CAS No:6217-59-0
MF:C11H15IN2O
MW:318.154074907303
CID:1636344
PubChem ID:2890909
Update Time:2025-04-21

N-[2-(dimethylamino)ethyl]-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(dimethylamino)ethyl]-4-iodobenzamide
    • benzamide, N-[2-(dimethylamino)ethyl]-4-iodo-
    • Oprea1_603296
    • AKOS003229144
    • BIM-0011837.P001
    • N-(2-dimethylaminoethyl)-4-iodo-benzamide
    • SCHEMBL2926997
    • SMSF0017347
    • CB15245
    • N-(2-dimethylaminoethyl)-4-iodobenzamide
    • Cambridge id 6217590
    • DTXSID30387472
    • YKTZMFBGMJVINK-UHFFFAOYSA-N
    • CBMicro_011746
    • STK062294
    • DB-308509
    • 6217-59-0
    • 170794-65-7
    • Inchi: 1S/C11H15IN2O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)
    • InChI Key: YKTZMFBGMJVINK-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(NCCN(C)C)=O

Computed Properties

  • Exact Mass: 318.02255
  • Monoisotopic Mass: 318.02291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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